Cas no 2172532-30-6 (2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde
• CAS No: 2172532-30-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6062733
• PubChem ID: 165598304
• Update Time: 2025-05-19

2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde
• EN300-1623306
• 2172532-30-6

• Inchi： 1S/C11H20O2/c1-9(2)7-10(3)11(8-12)5-4-6-13-11/h8-10H,4-7H2,1-3H3
• InChI Key： BQUMIFKETHPABU-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C(C)CC(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde

Introduction to 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde (CAS No. 2172532-30-6)

2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde, with the CAS number 2172532-30-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its oxolane ring and a substituted aldehyde functional group, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde is C₁₁H₁₈O₂, and it has a molecular weight of approximately 186.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the oxolane ring and the introduction of the aldehyde group. The synthesis process often involves the use of advanced organic chemistry techniques, such as Grignard reactions, aldol condensations, and catalytic hydrogenations, to achieve high yields and purity.

In terms of physical properties, 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde is a colorless to pale yellow liquid at room temperature. It has a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The chemical stability of 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde is generally good under standard laboratory conditions. However, it can undergo oxidation reactions when exposed to air or strong oxidizing agents. To maintain its stability, it is recommended to store the compound in airtight containers at low temperatures (typically below 0°C) and away from light and moisture.

Recent Research Findings:

In the realm of pharmaceutical research, 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde has shown promise as a potential lead compound for the development of new drugs. Studies have indicated that this compound exhibits moderate to strong activity against certain bacterial strains, making it a candidate for antimicrobial drug discovery. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde demonstrated significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for many hospital-acquired infections.

Beyond its antimicrobial properties, 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde has also been explored for its potential as a building block in the synthesis of more complex molecules. Researchers at the University of California, Berkeley, have developed novel synthetic routes that utilize this compound as an intermediate in the preparation of advanced materials with unique optical and electronic properties. These materials have potential applications in areas such as photovoltaics and optoelectronics.

In the field of materials science, the oxolane ring structure of 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde provides a rigid framework that can enhance the mechanical properties of polymers and other composite materials. A study published in Advanced Materials highlighted the use of this compound as a cross-linking agent in polymer networks, resulting in improved thermal stability and mechanical strength. These findings have significant implications for the development of high-performance materials for industrial and technological applications.

Safety Considerations:

While 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and its potential to cause skin irritation or respiratory issues upon prolonged exposure. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it is advisable to work with it in well-ventilated areas or under a fume hood to minimize inhalation risks.

FUTURE PERSPECTIVES:

The future research directions for 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde are diverse and promising. Ongoing studies are focused on optimizing its synthesis methods to achieve higher yields and purities while reducing environmental impact. Additionally, efforts are being made to explore its potential applications in drug delivery systems, where its unique chemical structure could enable targeted delivery of therapeutic agents.

In conclusion, 2-(4-methylpentan-2-yl)oxolane-2-carbaldehyde (CAS No. 2172532-30-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.